Methyl 2-(6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H23NO3S2/c1-11-7-8-12-14(10-25-16(12)9-11)18(22)21-19-17(20(23)24-2)13-5-3-4-6-15(13)26-19/h10-11H,3-9H2,1-2H3,(H,21,22)
• InChI Key: RCYMLHHKBWXGKI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC=C2C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC
• Molecular Formula: C20H23NO3S2
• Molecular Weight: 389.5 g/mol

Description

The compound of interest, Methyl 2-(6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, is a derivative of tetrahydrobenzo[b]thiophene, which is a heterocyclic compound. The structure suggests that it is a complex molecule with potential biological activity, given the presence of the thiophene rings and the carboxamide and carboxylate functional groups.

Synthesis Analysis

The synthesis of related tetrahydrobenzo[b]thiophene derivatives has been reported using the Gewald synthesis, a three-component reaction involving ketones, cyanoacetates, and sulfur . For instance, the synthesis of alkyl 2-aminobenzo[b]thiophene-3-carboxylates can be achieved through dehydrogenation of alkyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates . Additionally, the reaction of ethyl 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene 3-carboxylate with benzoylacetonitrile has been studied, leading to various fused thiophene derivatives .

Molecular Structure Analysis

The molecular structure of tetrahydrobenzo[b]thiophene derivatives is characterized by the presence of a thiophene ring fused with a saturated cyclohexene ring. The substitution at the 3-position with carboxamide or carboxylate groups is crucial for the biological activity of these compounds . The Schiff base formation, as seen in the synthesis of ethyl 2-(2-hydroxybenzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, is another example of the chemical versatility of these molecules .

Chemical Reactions Analysis

The tetrahydrobenzo[b]thiophene derivatives exhibit reactivity towards various chemical reagents, leading to the formation of a wide range of compounds with potential pharmaceutical applications . The Gewald synthesis products can undergo further chemical transformations, such as oxidation-aromatization in the presence of dimethyl sulfoxide and p-toluenesulfonic acid, to yield aminobenzo[b]thiophene derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of tetrahydrobenzo[b]thiophene derivatives are influenced by their structural features. The presence of the carboxamide and carboxylate groups can affect the solubility, acidity, and potential for hydrogen bonding, which are important factors in their biological activity . The detailed spectroscopic data, including IR, 1H NMR, and MS, are essential for confirming the structures of these synthesized compounds .

Mechanism of Action

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene derivatives continue to be an area of interest for researchers due to their wide range of applications and potential biological effects. Future research will likely continue to explore new synthesis methods and applications for these compounds.